Cas no 120139-69-7 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]benzopyran-5,11-dione,1,2,3,6-tetramethoxy- (9CI))

• Product Name: [1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]benzopyran-5,11-dione,1,2,3,6-tetramethoxy- (9CI)
• CAS No: 120139-69-7
• MF: C₁₉H₁₄O₁₀
• MW: 402.308466434479
• CID: 159653
• PubChem ID: 129051
• Update Time: 2025-04-19

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]benzopyran-5,11-dione,1,2,3,6-tetramethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]benzopyran-5,11-dione,1,2,3,6-tetramethoxy- (9CI)
• 3,4,5,5'-O-tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid d
• (1)Benzopyrano(5,4,3-cde)(1,3)dioxolo(4,5-h)(1)benzopyran-5,11-dione, 1,2,3,6-tetramethoxy-
• 1,2,3,6-tetramethoxychromeno[5,4,3-cde][1,3]dioxolo[4,5-h]chromene-5,11-dione
• 3,4,5-Tmmce
• 7,12,13,14-tetramethoxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1,6,8(18),11,13,15(19)-hexaene-9,16-dione
• 120139-69-7
• DTXSID00152694
• 3,4,5,5/'-O-tetramethyl-3/',4/'-O,O-methylidenecoruleoellagic acid d

• Inchi： 1S/C19H14O10/c1-22-10-8-6-7-9(19(21)28-12(6)15(25-4)14(10)24-3)11(23-2)16-17(27-5-26-16)13(7)29-18(8)20/h5H2,1-4H3
• InChI Key： PMZJAAPNTLEPIL-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C(=C3C=2C2=C1C1=C(C(=C2C(=O)O3)OC)OCO1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 402.05862
• Monoisotopic Mass: 402.05869664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins